Cas no 120116-56-5 (Sex Pheromone Inhibitor iPD1 trifluoroacetate salt H-Ala-Leu-Ile-Leu-Thr-Leu-Val-Ser-OH trifluoroacetate salt)

• Product Name: Sex Pheromone Inhibitor iPD1 trifluoroacetate salt H-Ala-Leu-Ile-Leu-Thr-Leu-Val-Ser-OH trifluoroacetate salt
• CAS No: 120116-56-5
• MF: C₃₉H₇₂N₈O₁₁
• MW: 829.035990715027
• MDL: MFCD00133049
• CID: 105157
• PubChem ID: 97043292
• Update Time: 2025-04-18

Sex Pheromone Inhibitor iPD1 trifluoroacetate salt H-Ala-Leu-Ile-Leu-Thr-Leu-Val-Ser-OH trifluoroacetate salt Chemical and Physical Properties

Names and Identifiers

• L-Serine,L-alanyl-L-leucyl-L-isoleucyl-L-leucyl-L-threonyl-L-leucyl-L-valyl-
• SEX PHEROMONE INHIBITOR IPD1
• alanylleucylisoleucylleucylthreonylleucylvalylserine
• H-Ala-Leu-Ile-Leu-Thr-Leu-Val-Ser-OH
• ALA-LEU-ILE-LEU-THR-LEU-VAL-SER
• (2S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]-4-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoic acid
• 120116-56-5
• Sex Pheromone Inhibitor iPD1 trifluoroacetate salt H-Ala-Leu-Ile-Leu-Thr-Leu-Val-Ser-OH trifluoroacetate salt

• MDL： MFCD00133049
• Inchi： 1S/C39H72N8O11/c1-13-22(10)30(46-34(52)25(14-18(2)3)41-32(50)23(11)40)37(55)42-27(16-20(6)7)35(53)47-31(24(12)49)38(56)43-26(15-19(4)5)33(51)45-29(21(8)9)36(54)44-28(17-48)39(57)58/h18-31,48-49H,13-17,40H2,1-12H3,(H,41,50)(H,42,55)(H,43,56)(H,44,54)(H,45,51)(H,46,52)(H,47,53)(H,57,58)/t22-,23-,24-,25-,26-,27-,28-,29-,30-,31-/m0/s1
• InChI Key： MUVGTRUVAJHATO-ACNOIZITSA-N
• SMILES： O=C([C@H]([C@@H](C)CC)NC([C@H](CC(C)C)NC([C@H](C)N)=O)=O)N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CO)=O)C(C)C)=O)CC(C)C)=O)[C@H](C)O)=O)CC(C)C

Computed Properties

• Exact Mass: 828.53246
• Monoisotopic Mass: 828.53205514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 58
• Rotatable Bond Count: 26
• Complexity: 1390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 308Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 307.48
• Solubility: Not determined